Cas no 728-88-1 (tolperisone)

tolperisone structure
tolperisone structure
Product Name:tolperisone
CAS No:728-88-1
MF:C16H23NO
MW:245.359924554825
CID:39731
PubChem ID:5511
Update Time:2025-04-19

tolperisone Chemical and Physical Properties

Names and Identifiers

    • tolperisone
    • 2,4-dimethyl-3-piperidinopropiophenone
    • 2-methyl-1-(4-methylphenyl)-3-piperidin-1-ylpropan-1-one
    • (RS)-tolperisone
    • 2,4'-dimethyl-3-piperidinopropiophenone
    • 2-methyl-1-(4-methylphenyl)-3-(1-piperidinyl)-1-propanone
    • 2-methyl-3-piperidin-1-yl-1-p-tolyl-propan-1-one
    • Atmosgen (free base)
    • Besnoline (free base)
    • Menopatol
    • Mideton
    • Mydeton
    • Mydetone
    • Mydocalm
    • Roystajin (free base)
    • Spectrum3_001743
    • 728-88-1
    • Spectrum2_000851
    • Musclex (TN)
    • DTXSID8023686
    • Propiophenone,4'-dimethyl-3-piperidino-
    • KBio1_000288
    • AKOS000281128
    • Spectrum5_001115
    • Tolperisona
    • W-104475
    • BRN 1285666
    • AKOS022350563
    • 1-Piperidino-2-methyl-3-(p-tolyl)-3-propanone
    • 2-methyl-1-(4-methylphenyl)-3-piperidin-1-ylpropan-1-one hydrochloride
    • WLN: T6NTJ A1Y1&VR D1
    • 2-Methyl-3-(piperidin-1-yl)-1-(p-tolyl)propan-1-one
    • D08617
    • KBio2_007642
    • AB00053613_03
    • Tolperisonum [INN-Latin]
    • NSC107321
    • KBioGR_000772
    • IDI1_000288
    • TOLPERISONE [WHO-DD]
    • KBio3_002666
    • F5EOM0LD8E
    • AB00053613_02
    • A19106
    • Tolperisona [INN-Spanish]
    • SCHEMBL148499
    • DivK1c_000288
    • Tolperisone (INN)
    • Spectrum4_000276
    • 5-20-02-00357 (Beilstein Handbook Reference)
    • InChI=1/C16H23NO/c1-13-6-8-15(9-7-13)16(18)14(2)12-17-10-4-3-5-11-17/h6-9,14H,3-5,10-12H2,1-2H3
    • Propiophenone, 2,4'-dimethyl-3-piperidino-
    • NINDS_000288
    • 2-Methyl-1-(4-methylphenyl)-3-(1-piperidinyl)-1-propanone #
    • tolperison
    • BDBM442744
    • SPBio_000861
    • Tolperisone free base
    • KBio2_002506
    • DB06264
    • KBio2_005074
    • NS00001186
    • SBI-0051686.P002
    • TOLPERISONE [INN]
    • N-553 [AS HYDROCHLORIDE]
    • Tolperisonum
    • NSC-107321
    • TOLPERISONE [MI]
    • Spectrum_001960
    • 2-Methyl-3-piperidino-1-p-tolylpropan-1-one
    • NCGC00178060-04
    • N-553 FREE BASE
    • NCGC00178060-01
    • BCBcMAP01_000036
    • BRD-A27732521-003-02-6
    • 2-methyl-1-(4-methylphenyl)-3-(piperidin-1-yl)propan-1-one
    • UNII-F5EOM0LD8E
    • FSKFPVLPFLJRQB-UHFFFAOYSA-
    • Tolperisone [INN:BAN]
    • KBioSS_002514
    • 2-methyl-3-(piperidin-1-yl)-1-p-tolylpropan-1-one
    • NSC 107321
    • dl-Tolperisone
    • AC-12150
    • BSPBio_003446
    • 1-Propanone, 2-methyl-1-(4-methylphenyl)-3-(1-piperidinyl)-
    • Q369648
    • CHEMBL1076211
    • CHEBI:93835
    • EINECS 211-976-4
    • STL483404
    • BRD-A27732521-003-07-5
    • BRD-A27732521-003-08-3
    • M03BX04
    • Tolperisona (INN-Spanish)
    • DTXCID303686
    • Musclex
    • Tolperisonum (INN-Latin)
    • M02AX06
    • 211-976-4
    • N-553 (AS HYDROCHLORIDE)
    • 1-Propanone, 2-methyl-1-(4-methylphenyl)-3-(1-piperidinyl)-(9CI)
    • Inchi: 1S/C16H23NO/c1-13-6-8-15(9-7-13)16(18)14(2)12-17-10-4-3-5-11-17/h6-9,14H,3-5,10-12H2,1-2H3
    • InChI Key: FSKFPVLPFLJRQB-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1)C(C)CN1CCCCC1

Computed Properties

  • Exact Mass: 245.17800
  • Monoisotopic Mass: 245.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: 3.4

Experimental Properties

  • Color/Form: Solid powder
  • Density: 0.9672 (rough estimate)
  • Melting Point: 176.5°C
  • Boiling Point: 388.33°C (rough estimate)
  • Flash Point: 134.4°C
  • Refractive Index: 1.5500 (estimate)
  • PSA: 20.31000
  • LogP: 3.23760

tolperisone Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
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